1-(4-methoxyphenyl)-N-methylpiperidin-4-amine
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Overview
Description
1-(4-methoxyphenyl)-N-methylpiperidin-4-amine is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Antimicrobial Potential
- A study conducted by Harini et al. (2014) described the synthesis of novel compounds related to 1-(4-methoxyphenyl)-N-methylpiperidin-4-amine, demonstrating their potential in antioxidant and antimicrobial activities. This suggests applications in developing new therapeutic agents.
Anticancer Properties
- Research by Sirisoma et al. (2009) discovered a derivative of this compound with potent apoptosis-inducing properties and high efficacy in cancer models, indicating its potential in cancer treatment.
Kinetics and Mechanisms in Chemical Reactions
- A kinetic study of reactions involving similar compounds was conducted by Castro et al. (2001), providing insights into the reaction mechanisms of amines with thionocarbonates. This has implications for the synthesis of novel compounds.
Inhibitory Effects on Melanin Production
- A study by Choi et al. (2002) explored the effects of a similar compound on melanin biosynthesis, suggesting its use as a skin whitening agent.
Metabolism and Biological Activity
- Zweig and Castagnoli (1977) investigated the metabolism of a related amine, highlighting its potential significance in terms of psychotomimetic properties.
Chemical Reactivity and Biological Evaluation
- Farouk et al. (2021) studied the chemical reactivity of a derivative and its biological evaluation, suggesting potential pharmacological applications.
Synthesis and Magnetic Properties
- Research by Murata et al. (2005) focused on the synthesis of poly[bis(4-methoxyphenyl)aminiumacetylene]s, analyzing its magnetic properties, which could be relevant in materials science.
Mechanism of Action
Target of Action
Similar compounds such as 4-methoxyamphetamine have been found to interact withserotonin transporters and alpha receptors . These targets play crucial roles in neurotransmission, affecting mood, cognition, and other central nervous system functions.
Mode of Action
serotonin releasing agents . They bind to alpha receptors to mediate their effects . This interaction can lead to changes in neurotransmitter levels, potentially affecting various physiological and psychological processes.
Biochemical Pathways
Compounds that act on serotonin transporters and alpha receptors, like 4-methoxyamphetamine, can influence theserotonergic pathway . This pathway plays a key role in mood regulation, sleep, appetite, and other physiological processes.
Pharmacokinetics
Related compounds like apixaban have good bioavailability, low clearance, and a small volume of distribution . The elimination pathways for such compounds include renal excretion, metabolism, and biliary/intestinal excretion . These properties can impact the bioavailability and therapeutic efficacy of the compound.
Result of Action
Compounds that act as serotonin releasing agents can lead to increased levels of serotonin in the synaptic cleft, potentially leading to mood elevation, reduced anxiety, and other effects .
Properties
IUPAC Name |
1-(4-methoxyphenyl)-N-methylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-14-11-7-9-15(10-8-11)12-3-5-13(16-2)6-4-12/h3-6,11,14H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVMISVZPIAWPIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCN(CC1)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.